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Compound of Interest

Compound Name: Vitamin E-13C2,d6

Cat. No.: B12414318 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

compounds is indispensable for robust and accurate quantification in complex biological

matrices. This in-depth technical guide provides a comprehensive overview of commercially

available Vitamin E-13C2,d6, a crucial internal standard for mass spectrometry-based

analysis. This document details available suppliers, their product specifications, and relevant

experimental protocols, alongside visual workflows to streamline its application in research.

Commercially Available Vitamin E-13C2,d6: A
Comparative Overview
Vitamin E-13C2,d6, a stable isotope-labeled form of α-tocopherol, is a critical tool for

researchers utilizing mass spectrometry for the quantitative analysis of Vitamin E in various

biological samples. Its use as an internal standard corrects for sample loss during preparation

and for matrix effects in the mass spectrometer, ensuring high accuracy and precision. Several

reputable suppliers offer this compound, each with specific formulations and purity levels.

Below is a comparative table summarizing the offerings from prominent commercial vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Format

Cambridge

Isotope

Laboratorie

s, Inc.

Vitamin E

(α-

tocopherol)

(dimethyl-

¹³C₂, 99%;

dimethyl-

D₆, 98%)

2483824-

69-5

C₂₇*C₂H₄₄

D₆O₂

¹³C: 99%,

D: 98%
≥98%

Neat or

100 µg/mL

in

methanol

Toronto

Research

Chemicals

α-

Tocopherol

-d6, 13C2

2483824-

69-5

C₂₇¹³C₂H₄₄

D₆O₂

Not

specified
>98% Neat

Santa Cruz

Biotechnol

ogy

Vitamin E-

13C2,d6

2483824-

69-5

C₂₉H₄₄D₆O

₂

Not

specified
≥98% Solid

Alsachim

D6-Alpha-

Tocopherol

, 13C2

2483824-

69-5

C₂₇¹³C₂H₄₄

D₆O₂

¹³C: >99%,

D: >97%
>98% Neat

MedChem

Express

Vitamin E-

13C2,d6

2483824-

69-5

Not

specified

Not

specified

Not

specified

120 μg in

1.2 mL

Methanol

Experimental Protocols for Vitamin E Analysis
Using Vitamin E-13C2,d6
The accurate quantification of Vitamin E in biological samples such as plasma, serum, or

tissues typically involves liquid chromatography-tandem mass spectrometry (LC-MS/MS). The

following is a generalized protocol synthesized from various established methods. Researchers

should optimize the parameters for their specific instrumentation and sample types.

Sample Preparation
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The goal of sample preparation is to extract Vitamin E from the biological matrix while removing

interfering substances.

Materials:

Biological sample (e.g., 100 µL of plasma or serum)

Vitamin E-13C2,d6 internal standard solution (concentration to be optimized, e.g., 1

µg/mL in ethanol)

Antioxidant solution (e.g., 0.1% butylated hydroxytoluene (BHT) in ethanol)

Protein precipitation solvent (e.g., ice-cold acetonitrile or methanol)

Extraction solvent (e.g., hexane or ethyl acetate)

Vortex mixer

Centrifuge

Evaporator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

Reconstitution solvent (e.g., mobile phase)

Procedure:

To 100 µL of the biological sample in a microcentrifuge tube, add a known amount of the

Vitamin E-13C2,d6 internal standard solution.

Add an antioxidant solution to prevent the degradation of Vitamin E during sample

processing.

Add ice-cold protein precipitation solvent to the sample, vortex vigorously for 1 minute to

precipitate proteins.

Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the

precipitated proteins.
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Carefully transfer the supernatant to a clean tube.

Perform a liquid-liquid extraction by adding an extraction solvent (e.g., hexane). Vortex

thoroughly and then centrifuge to separate the phases.

Transfer the organic (upper) layer containing the extracted Vitamin E to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen or using a centrifugal

vacuum concentrator.

Reconstitute the dried extract in a known volume of the mobile phase for LC-MS/MS

analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Parameters (Example):

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

Gradient: A gradient elution is typically employed, starting with a higher percentage of

mobile phase A and gradually increasing the percentage of mobile phase B to elute the

lipophilic Vitamin E.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 40°C.

Mass Spectrometry (MS/MS) Parameters (Example):

Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray

Ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both endogenous Vitamin E (α-tocopherol) and the Vitamin E-13C2,d6
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internal standard.

α-Tocopherol: The exact m/z transitions will depend on the adduct formed (e.g.,

[M+H]⁺). A common transition is m/z 431.4 → 165.1.

Vitamin E-13C2,d6: The precursor ion will be shifted by +8 Da (2 from ¹³C and 6 from

D). A common transition is m/z 439.4 → 171.1.

Instrument Settings: Optimize collision energy, declustering potential, and other

instrument-specific parameters to achieve maximum sensitivity and specificity.

Visualizing Workflows and Pathways
To further aid researchers, the following diagrams, generated using the DOT language,

illustrate key logical and experimental workflows.
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Caption: Logical workflow for selecting a Vitamin E-13C2,d6 supplier.
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13C2,d6 for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414318#commercially-available-vitamin-e-13c2-
d6-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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